Cas no 329718-21-0 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is a specialized benzothiazole derivative with a rigid bicyclic framework and a benzamide substituent. Its structural features, including the 5,5-dimethyl and 7-oxo functional groups, contribute to its stability and potential reactivity in synthetic applications. The compound may serve as a key intermediate in medicinal chemistry, particularly in the development of heterocyclic scaffolds for bioactive molecules. Its well-defined molecular architecture offers advantages in regioselective modifications, making it valuable for targeted synthesis. The presence of both benzothiazole and benzamide moieties suggests potential utility in pharmaceutical research, such as enzyme inhibition or receptor modulation studies.
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide structure
329718-21-0 structure
Product Name:N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
CAS No:329718-21-0
MF:C16H16N2O2S
MW:300.375442504883
CID:3084020
PubChem ID:708275
Update Time:2025-05-28

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
    • AN-319/12591007
    • STK116869
    • BIM-0039045.P001
    • 329718-21-0
    • Oprea1_493492
    • AKOS001661515
    • SMR000267802
    • HRYGWQGTSUEQIC-UHFFFAOYSA-N
    • CHEBI:114750
    • DTXSID501331843
    • MLS000681402
    • N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)benzamide
    • SR-01000224368
    • F0174-0236
    • SR-01000224368-1
    • Oprea1_496788
    • N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
    • CBMicro_039165
    • N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-benzamide
    • Q27196156
    • HMS2740C21
    • CHEMBL1331109
    • Inchi: 1S/C16H16N2O2S/c1-16(2)8-11-13(12(19)9-16)21-15(17-11)18-14(20)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,17,18,20)
    • InChI Key: HRYGWQGTSUEQIC-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2C=CC=CC=2)=O)=NC2=C1C(CC(C)(C)C2)=O

Computed Properties

  • Exact Mass: 300.09324893Da
  • Monoisotopic Mass: 300.09324893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 87.3Ų

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Pricemore >>

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